Cas no 73594-43-1 (3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride)

• Product Name: 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride
• CAS No: 73594-43-1
• MF: C₂₃H₂₄ClNO₅
• MW: 429.893365859985
• CID: 1065375
• PubChem ID: 13279814
• Update Time: 2025-10-29

3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride
• (2S,3R)-2-amino-3-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxypropanoic acid,hydrochloride
• 3,4-DI-O-BENZYL DL-THREO-DROXIDOPA HYDROCHLORIDE,WHITE SOLID
• A-Hydroxy-3-(phenylmethoxy)-O-(phenylmethyl)-threo-DL-tyrosine Hydrochloride
• C23H24ClNO5
• (2S,3R) 2-amino-3-(3,4-dibenzyloxyphenyl)-3-hydroxypropionic acid hydrochloride
• DTXSID90534304
• 73594-43-1
• (betaR)-O-Benzyl-3-(benzyloxy)-beta-hydroxy-L-tyrosine--hydrogen chloride (1/1)
• (2S,3R)-2-amino-3-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxypropanoic acid;hydrochloride
• 55449-18-8
• DL-threo-3-[3,4-Bis(benzyloxy)phenyl)serine Hydrochloride; beta-Hydroxy-3-(phenylmethoxy)-O-(phenylmethyl)-threo-DL-tyrosine Hydrochloride;

• Inchi： 1S/C23H23NO5.ClH/c24-21(23(26)27)22(25)18-11-12-19(28-14-16-7-3-1-4-8-16)20(13-18)29-15-17-9-5-2-6-10-17;/h1-13,21-22,25H,14-15,24H2,(H,26,27);1H/t21-,22+;/m0./s1
• InChI Key： QRDDBOMVDDCUHX-UMIAIAFLSA-N
• SMILES： Cl.O[C@@H]([C@@H](C(=O)O)N)C1C=CC(=C(C=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 429.13400
• Monoisotopic Mass: 429.1343006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 490
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.01000
• LogP: 4.79220

3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride

Introduction to 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride (CAS No. 73594-43-1)

3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride (CAS No. 73594-43-1) is a well-characterized intermediate in the field of pharmaceutical chemistry, playing a pivotal role in the synthesis of more complex therapeutic agents. This compound, characterized by its hydrochloride salt form, is derived from the amino acid dopa and serves as a crucial building block in the development of drugs targeting neurological and cardiovascular disorders. The benzyl protection on the hydroxyl groups enhances stability during synthetic processes, making it an invaluable precursor in medicinal chemistry.

The structure of 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride consists of a central dopa core with two benzyl groups attached to the 3 and 4 positions of the aromatic ring. This modification not only improves solubility and handling characteristics but also provides a site for further functionalization. The hydrochloride form ensures high crystallinity and stability, which are essential for pharmaceutical applications. The compound's versatility has been leveraged in the synthesis of novel dopaminergic agents, which are under investigation for their potential in treating conditions such as Parkinson's disease and dopamine-responsive dystonia.

Recent advancements in synthetic methodologies have further highlighted the significance of 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride. Researchers have developed more efficient and scalable synthetic routes that minimize side reactions and improve yield. These innovations have enabled the large-scale production needed for clinical trials and commercialization. For instance, catalytic hydrogenation techniques have been optimized to selectively deprotect the benzyl groups, allowing for seamless integration into more complex drug molecules without compromising purity.

The pharmacological relevance of 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride stems from its role as a prodrug precursor. By protecting the reactive hydroxyl groups, it enhances shelf life and facilitates controlled release mechanisms upon administration. This characteristic is particularly advantageous in formulations designed for oral or parenteral delivery. Current research is exploring its application in combination therapies, where it serves as a scaffold for co-administered drugs to achieve synergistic effects. Such combinations are being tested in preclinical studies for their potential to address multifaceted pathological mechanisms.

In the realm of drug discovery, 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride has been utilized to develop next-generation dopaminergic agents with improved pharmacokinetic profiles. Novel derivatives are being designed to enhance bioavailability and reduce metabolic clearance rates. Computational modeling and high-throughput screening have accelerated the identification of promising candidates derived from this intermediate. These efforts align with global trends toward precision medicine, where tailored therapeutic approaches are developed based on individual patient profiles.

The industrial significance of 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride cannot be overstated. Its synthesis involves well-established organic chemistry principles, making it accessible for large-scale manufacturing without excessive reliance on rare or expensive reagents. This accessibility is crucial for ensuring consistent supply chains in the pharmaceutical industry. Moreover, regulatory agencies have recognized its safety profile, facilitating faster approval processes for drugs derived from this intermediate.

Future directions in research are likely to focus on expanding the applications of 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride beyond traditional dopaminergic therapies. Exploration into its potential as a precursor for drugs targeting other neurotransmitter systems is underway. For example, modifications to its structure could enhance its efficacy as an adrenergic agent or as a modulator of serotonin pathways. Such broadening of therapeutic scope would significantly increase its market value and scientific relevance.

The environmental impact of producing 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride is another area of growing interest. Sustainable synthetic routes are being developed to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into production processes to ensure compliance with environmental regulations while maintaining high yields and purity standards. These initiatives reflect broader industry efforts to adopt eco-friendly practices without compromising efficacy or cost-effectiveness.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the use of 3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride as a research tool and commercial product. Open innovation models have facilitated knowledge sharing and accelerated drug development pipelines. Such collaborations are essential for translating laboratory discoveries into viable therapeutics that meet unmet medical needs worldwide.

In conclusion,3,4-Di-O-benzyl DL-threo-Droxidopa Hydrochloride (CAS No. 73594-43-1) represents a cornerstone in modern pharmaceutical chemistry due to its structural versatility and functional utility. Its role as an intermediate in synthesizing advanced therapeutic agents underscores its importance in addressing complex diseases such as neurological disorders and cardiovascular conditions. As research continues to evolve，this compound will undoubtedly remain at the forefront of drug discovery efforts，driving innovation across multiple therapeutic domains.